2-(4-fluorophenoxy)-N-(3-methoxybenzyl)acetamide

• IUPAC Name: 2-(4-fluorophenoxy)-N-[(3-methoxyphenyl)methyl]acetamide
• InChI: InChI=1S/C16H16FNO3/c1-20-15-4-2-3-12(9-15)10-18-16(19)11-21-14-7-5-13(17)6-8-14/h2-9H,10-11H2,1H3,(H,18,19)
• InChI Key: WPNFFKNCRRPIEE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CNC(=O)COC2=CC=C(C=C2)F
• Molecular Formula: C16H16FNO3
• Molecular Weight: 289.30 g/mol

Description

2-(4-fluorophenoxy)-N-(3-methoxybenzyl)acetamide, commonly known as FMA, is a synthetic compound that has gained attention in the scientific community due to its potential applications in research. FMA has been found to have various biochemical and physiological effects, making it a promising compound for future studies.

Mechanism of Action

FMA's mechanism of action involves binding to the sigma-1 receptor, leading to the modulation of various cellular functions. The sigma-1 receptor is involved in regulating calcium homeostasis, protein folding, and mitochondrial function. FMA's binding to the sigma-1 receptor has been found to have neuroprotective effects and potential therapeutic applications in neurodegenerative diseases.
Biochemical and Physiological Effects:
FMA has been found to have various biochemical and physiological effects, including the modulation of calcium signaling, protein folding, and mitochondrial function. FMA has also been found to have neuroprotective effects and potential therapeutic applications in neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

The advantages of using FMA in lab experiments include its selective binding to the sigma-1 receptor, making it a potential tool for studying the functions of the sigma-1 receptor and its potential therapeutic applications. The limitations of using FMA in lab experiments include its limited availability and potential toxicity at higher concentrations.

Future Directions

For the study of FMA include further exploration of its potential therapeutic applications in neurodegenerative diseases, as well as its potential applications in other fields of research, such as cancer and immunology. Additionally, further studies are needed to determine the optimal dosage and concentration of FMA for use in lab experiments.

Synthesis Methods

The synthesis of FMA involves the reaction of 4-fluoroanisole with 3-methoxybenzylamine in the presence of acetic anhydride and a catalyst. The resulting product is then acetylated to obtain FMA.

Scientific Research Applications

FMA has been studied for its potential applications in various fields of research, including neuroscience, pharmacology, and medicinal chemistry. FMA has been found to have an affinity for the sigma-1 receptor, a protein that plays a role in modulating various cellular functions. This makes FMA a potential tool for studying the functions of the sigma-1 receptor and its potential therapeutic applications.